Carboxylic acid esters
Carboxylic acid esters are organic compounds derived from carboxylic acids through the removal of a hydroxyl group and replacement with an alkyl or other organic group. These esters play a crucial role in various industries, including pharmaceuticals, cosmetics, and food additives. They exhibit diverse physical properties such as low volatility and excellent solubility in organic solvents, making them suitable for a wide range of applications.
Carboxylic acid esters are typically prepared through the reaction between a carboxylic acid and an alcohol, commonly known as esterification. The resulting products often possess pleasant aromas and can be used as fragrances or flavorings. In pharmaceuticals, they serve as solubilizers, excipients, and carriers for active ingredients. Additionally, in the cosmetics industry, carboxylic acid esters are utilized as emollients, surfactants, and preservatives to enhance product quality.
The chemical stability of these compounds varies depending on the substituent groups involved; however, they generally exhibit good thermal and oxidative stabilities under normal conditions. Due to their versatile nature, carboxylic acid esters have found applications in diverse fields such as coatings, adhesives, and personal care products.

Structure | Chemical Name | CAS | MF |
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Acetylethylcholine Mustard Hydrochloride | 103994-00-9 | C8H16NO2Cl.HCl |
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2-Propenoic acid,2-methyl-, 3-(dimethylamino)propyl ester | 20602-77-1 | C9H17NO2 |
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4,7,10,13,16,19,22,25-Octaoxaheptacosanoic acid, 27-amino-, methyl ester | 1334177-90-0 | C20H41NO10 |
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3,5,5-Trimethylcyclohexyl methacrylate | 7779-31-9 | C13H22O2 |
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methyl 2-(prop-2-yn-1-yloxy)acetate | 67500-49-6 | C6H8O3 |
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2-Propenoic acid, 2-methyl-, 1-(1-methylethyl)cyclohexyl ester | 811440-77-4 | C13H22O2 |
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(Z)-3-Hexenyl Lactate | 61931-81-5 | C9H16O3 |
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methyl N-isopropyl-N-methyl-beta-alaninate | 27453-30-1 | C8H17NO2 |
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Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 | C7H9NO3 |
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2,2-di(cyclopenten-1-yloxy)ethyl 2-methylprop-2-enoate | 68586-19-6 | C16H22O4 |
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